Cas no 1807056-97-8 (Ethyl 5-cyano-3-iodo-2-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 5-cyano-3-iodo-2-(trifluoromethoxy)phenylacetate
• CAS No: 1807056-97-8
• MF: C₁₂H₉F₃INO₃
• MW: 399.104446172714
• CID: 4943154
• Update Time: 2025-05-25

Ethyl 5-cyano-3-iodo-2-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-3-iodo-2-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C12H9F3INO3/c1-2-19-10(18)5-8-3-7(6-17)4-9(16)11(8)20-12(13,14)15/h3-4H,2,5H2,1H3
• InChI Key： HSBDNOKJOGLCCJ-UHFFFAOYSA-N
• SMILES： IC1=CC(C#N)=CC(=C1OC(F)(F)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 3.6
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 5-cyano-3-iodo-2-(trifluoromethoxy)phenylacetate

Recent Advances in the Study of Ethyl 5-cyano-3-iodo-2-(trifluoromethoxy)phenylacetate (CAS: 1807056-97-8)

Ethyl 5-cyano-3-iodo-2-(trifluoromethoxy)phenylacetate (CAS: 1807056-97-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and cyano functional groups, has shown potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The compound's structural features, including the iodine substituent and the electron-withdrawing trifluoromethoxy group, make it a versatile building block for further chemical modifications. Researchers have utilized Ethyl 5-cyano-3-iodo-2-(trifluoromethoxy)phenylacetate in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, to generate diverse libraries of derivatives. These derivatives are subsequently screened for their biological activities, with promising results in targeting diseases such as cancer and neurodegenerative disorders.

One of the most notable recent studies involving this compound was published in the Journal of Medicinal Chemistry, where it was used as a precursor for the synthesis of potent kinase inhibitors. The study demonstrated that derivatives of Ethyl 5-cyano-3-iodo-2-(trifluoromethoxy)phenylacetate exhibited high selectivity and efficacy against specific kinase targets, suggesting their potential as therapeutic agents. The research also highlighted the compound's favorable pharmacokinetic properties, including good bioavailability and metabolic stability.

In addition to its role in drug discovery, Ethyl 5-cyano-3-iodo-2-(trifluoromethoxy)phenylacetate has been investigated for its utility in chemical biology probes. Its ability to undergo selective modifications makes it an attractive candidate for the development of fluorescent or radioactive probes, which can be used to study biological processes at the molecular level. Recent work in this area has focused on optimizing the compound's reactivity and stability under physiological conditions.

Despite these advancements, challenges remain in the large-scale synthesis and purification of Ethyl 5-cyano-3-iodo-2-(trifluoromethoxy)phenylacetate. Researchers are actively exploring more efficient synthetic routes and purification techniques to address these issues. Furthermore, ongoing studies are aimed at elucidating the compound's mechanism of action in various biological systems, which will be critical for its further development and application.

In conclusion, Ethyl 5-cyano-3-iodo-2-(trifluoromethoxy)phenylacetate (CAS: 1807056-97-8) represents a promising scaffold in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable tool for the discovery and development of new therapeutic agents. Continued research in this area is expected to yield further insights into its potential applications and contribute to the advancement of the field.